N-(quinolin-5-yl)-5,6,7,8-tetrahydroquinazoline-4-carboxamide
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Description
“N-Quinolin-5-yl-5,6,7,8-tetrahydroquinazoline-4-carboxamide” is a complex organic compound. It is a derivative of quinazoline, a class of organic compounds that are widely studied due to their diverse biological activities . The compound contains a quinoline ring, which is a heterocyclic aromatic organic compound, and a tetrahydroquinazoline ring, which is a saturated derivative of quinazoline .
Synthesis Analysis
The synthesis of such compounds often involves the use of α-aminoamidines for the synthesis of a new series of 5,6,7,8-tetrahydroquinazolines by their reaction with bis-benzylidene cyclohexanones . The reaction occurs in mild conditions and is characterized by excellent yields . It has easy workup, as compared to the existing methods of tetrahydroquinazoline preparation .Molecular Structure Analysis
The molecular structure of “N-Quinolin-5-yl-5,6,7,8-tetrahydroquinazoline-4-carboxamide” would be complex due to the presence of multiple rings and functional groups. The compound would contain a quinoline ring and a tetrahydroquinazoline ring . The exact structure would depend on the specific arrangement and bonding of these rings and the carboxamide group.Chemical Reactions Analysis
The chemical reactions involving “N-Quinolin-5-yl-5,6,7,8-tetrahydroquinazoline-4-carboxamide” would depend on the specific conditions and reagents used. As a derivative of quinazoline, it could potentially undergo a variety of reactions. For example, it could react with α-aminoamidines to form a new series of 5,6,7,8-tetrahydroquinazolines .Physical and Chemical Properties Analysis
The physical and chemical properties of “N-Quinolin-5-yl-5,6,7,8-tetrahydroquinazoline-4-carboxamide” would depend on its specific molecular structure. For example, the compound 5,6,7,8-tetrahydroquinoline has a molar mass of 133.194 . The properties of the specific compound could be determined through experimental analysis or computational modeling.Mechanism of Action
The mechanism of action of “N-Quinolin-5-yl-5,6,7,8-tetrahydroquinazoline-4-carboxamide” would depend on its specific biological activity. Quinazoline derivatives have been found to exhibit a wide range of biological activities, including anti-inflammatory, anticonvulsant, anticancer, antibacterial, antifungal, anti-HIV and anti-analgesic activities . The specific mechanism of action would depend on the target of the compound and the nature of its interaction with this target.
Properties
IUPAC Name |
N-quinolin-5-yl-5,6,7,8-tetrahydroquinazoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O/c23-18(17-13-5-1-2-7-15(13)20-11-21-17)22-16-9-3-8-14-12(16)6-4-10-19-14/h3-4,6,8-11H,1-2,5,7H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJGFLNHDAMMLHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=NC=N2)C(=O)NC3=CC=CC4=C3C=CC=N4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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